1-cyclohexyl-4-[(2-oxo-1-phenyl-3-pyrrolidinyl)carbonyl]-2-piperazinone

• IUPAC Name: 1-cyclohexyl-4-(2-oxo-1-phenylpyrrolidine-3-carbonyl)piperazin-2-one
• InChI: InChI=1S/C21H27N3O3/c25-19-15-22(13-14-23(19)16-7-3-1-4-8-16)20(26)18-11-12-24(21(18)27)17-9-5-2-6-10-17/h2,5-6,9-10,16,18H,1,3-4,7-8,11-15H2
• InChI Key: QNIMUYQTOUGGQS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2=O)C(=O)C3CCN(C3=O)C4=CC=CC=C4
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

1-cyclohexyl-4-[(2-oxo-1-phenyl-3-pyrrolidinyl)carbonyl]-2-piperazinone is a chemical compound that belongs to the class of piperazinones. It has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 1-cyclohexyl-4-[(2-oxo-1-phenyl-3-pyrrolidinyl)carbonyl]-2-piperazinone is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of certain neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects
1-cyclohexyl-4-[(2-oxo-1-phenyl-3-pyrrolidinyl)carbonyl]-2-piperazinone has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anticonvulsant effects by modulating the levels of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-cyclohexyl-4-[(2-oxo-1-phenyl-3-pyrrolidinyl)carbonyl]-2-piperazinone in lab experiments is its high potency and selectivity. It can be used in very small concentrations to achieve the desired effect. However, one of the limitations is its high cost and the complexity of its synthesis.

Future Directions

There are several future directions for the research on 1-cyclohexyl-4-[(2-oxo-1-phenyl-3-pyrrolidinyl)carbonyl]-2-piperazinone. One of the directions is to study its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Another direction is to study its potential use in the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, further research can be done to understand the exact mechanism of action of 1-cyclohexyl-4-[(2-oxo-1-phenyl-3-pyrrolidinyl)carbonyl]-2-piperazinone and to develop more efficient synthesis methods to reduce its cost.
Conclusion
In conclusion, 1-cyclohexyl-4-[(2-oxo-1-phenyl-3-pyrrolidinyl)carbonyl]-2-piperazinone is a chemical compound that has potential therapeutic applications in various diseases. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 1-cyclohexyl-4-[(2-oxo-1-phenyl-3-pyrrolidinyl)carbonyl]-2-piperazinone is a multi-step process that involves the reaction of piperazine with cyclohexanone, followed by the reaction with phenylhydrazine and then with pyrrolidine-2,3-dione. The final product is obtained after purification using various techniques such as recrystallization and chromatography.

Scientific Research Applications

1-cyclohexyl-4-[(2-oxo-1-phenyl-3-pyrrolidinyl)carbonyl]-2-piperazinone has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.